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Compound of Interest

Compound Name: Firefly Luciferin

Cat. No.: B1670815

Essential Safety and Handling Guide for Firefly
Luciferin

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with Firefly Luciferin. Adherence to these protocols is essential for
ensuring personal safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)

When handling Firefly Luciferin, a comprehensive approach to personal protection is
mandatory to minimize exposure risk. The following PPE is required:

» Eye Protection: Wear safety glasses with side shields conforming to EN166 (EU) or OSHA's
29 CFR 1910.133 (US) standards.[1][2]

» Hand Protection: Use compatible, chemical-resistant gloves.[1][2] Gloves must be inspected
before use and disposed of properly after handling the material.[1][3] Always wash hands
thoroughly after removing gloves.[1][4]

» Respiratory Protection: In cases of insufficient ventilation or when dust formation is likely, use
a NIOSH (US) or CEN (EU) approved respirator.[1][2]

e Body Protection: Wear a lab coat or other appropriate protective clothing to prevent skin
exposure.[2][4]
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Chemical and Physical Properties

The following table summarizes the key quantitative data for Firefly Luciferin. While it is not
classified as a hazardous chemical under GHS, caution is advised as comprehensive
toxicological data is largely unavailable.[5][6] Some sources indicate it may cause skin, eye,
and respiratory irritation.[7]

Property Data

(4S)-2-(6-hydroxy-1,3-benzothiazol-2-yl)-4,5-

dihydrothiazole-4-carboxylic acid

Chemical Name

D(-)-Luciferin, Firefly Luciferin, Beetle

Synonyms Luciferin[1][6][8]

CAS Number 2591-17-5[1][6]
Molecular Formula C11HsN203S2[1][9]
Molecular Weight 280.32 g/mol [1]
Appearance Light yellow powder[9]

Store desiccated and protected from light at

Storage Conditions
-20°C.[1][9][10]

No component of this product is identified as a
Carcinogenicity probable, possible, or confirmed human

carcinogen by IARC.[1]

Operational and Disposal Plans

Follow these procedural guidelines for the safe handling, storage, and disposal of Firefly
Luciferin.

Handling and Storage Protocol

o Ventilation: Always handle Firefly Luciferin in a well-ventilated area, such as a chemical
fume hood, to prevent the formation and inhalation of dust.[4][5]
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» Avoid Contact: Take measures to avoid contact with skin and eyes and prevent inhalation of
the powder.[1][6]

» Storage: Keep the container tightly sealed in a dry, cool, and well-ventilated place.[1][6][11]
For long-term stability, store the product desiccated at -20°C and consistently protected from
light.[1][10]

» Hygiene: Practice good industrial hygiene.[1] Do not eat, drink, or smoke in the laboratory.
Wash hands before breaks and at the end of the workday.[1][4]

Emergency Procedures

Immediate action is critical in the event of exposure or spillage.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes
as a precaution.[1][12] If irritation persists, consult a physician.[7]

e In Case of Skin Contact: Wash the affected area immediately with soap and plenty of water.
[1][12] If skin irritation occurs, seek medical advice.[7]

« If Inhaled: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and consult a physician.[1][2][12]

« |If Swallowed: Do NOT induce vomiting.[1] Never give anything by mouth to an unconscious
person.[1] Rinse the mouth with water and consult a physician.[1][2]

o Accidental Release (Spills):

o Wear all required personal protective equipment.[1]

o Prevent further leakage if it is safe to do so.[1]

o Avoid generating dust.[6]

o Carefully sweep or vacuum the spilled material and place it into a suitable, closed
container for disposal.[6]

o Ensure the affected area is well-ventilated.[5]
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Disposal Plan

All waste materials, including the chemical itself and any contaminated items (e.g., gloves,
containers), must be disposed of in accordance with applicable federal, state, and local
environmental regulations.[4][11] Do not allow the product to enter drains or waterways.[2][5]

Workflow for Safe Handling of Firefly Luciferin

The diagram below illustrates the standard operational workflow for handling Firefly Luciferin,
from initial receipt to final disposal, highlighting key safety checkpoints.
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Caption: Logical workflow for the safe handling of Firefly Luciferin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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